Cas no 1269291-47-5 (1-(2-Chlorophenyl)-5-(thiophen-3-yl)-1H-pyrazole)

• Product Name: 1-(2-Chlorophenyl)-5-(thiophen-3-yl)-1H-pyrazole
• CAS No: 1269291-47-5
• MF: C₁₃H₉ClN₂S
• MW: 260.741960287094
• CID: 1089296
• PubChem ID: 56956081
• Update Time: 2025-06-08

1-(2-Chlorophenyl)-5-(thiophen-3-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chlorophenyl)-5-(thiophen-3-yl)-1H-pyrazole
• 1-(2-chlorophenyl)-5-thiophen-3-ylpyrazole
• 1269291-47-5
• DTXSID40719008
• AKOS022172612

• Inchi： 1S/C13H9ClN2S/c14-11-3-1-2-4-13(11)16-12(5-7-15-16)10-6-8-17-9-10/h1-9H
• InChI Key： RYUCIZATLVEIDZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C(=CC=N1)C1=CSC=C1

Computed Properties

• Exact Mass: 260.0174972g/mol
• Monoisotopic Mass: 260.0174972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 46.1Ų

Additional information on 1-(2-Chlorophenyl)-5-(thiophen-3-yl)-1H-pyrazole

Introduction to 1-(2-Chlorophenyl)-5-(thiophen-3-yl)-1H-pyrazole (CAS No. 1269291-47-5)

1-(2-Chlorophenyl)-5-(thiophen-3-yl)-1H-pyrazole, with the CAS number 1269291-47-5, is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The unique structural features of 1-(2-Chlorophenyl)-5-(thiophen-3-yl)-1H-pyrazole make it a valuable candidate for the development of novel therapeutic agents.

The molecular structure of 1-(2-Chlorophenyl)-5-(thiophen-3-yl)-1H-pyrazole consists of a pyrazole ring substituted with a 2-chlorophenyl group and a thiophene ring. The presence of these functional groups imparts specific chemical and biological properties to the compound. The chloro substituent on the phenyl ring can enhance the lipophilicity of the molecule, which is crucial for its ability to cross biological membranes and reach target sites within cells. The thiophene ring, on the other hand, contributes to the overall stability and reactivity of the compound, making it an attractive scaffold for medicinal chemistry studies.

Recent research has highlighted the potential of 1-(2-Chlorophenyl)-5-(thiophen-3-yl)-1H-pyrazole in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the treatment of inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory properties, 1-(2-Chlorophenyl)-5-(thiophen-3-yl)-1H-pyrazole has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings suggest that 1-(2-Chlorophenyl)-5-(thiophen-3-yl)-1H-pyrazole could be developed into a novel anticancer drug with broad-spectrum activity.

The pharmacokinetic properties of 1-(2-Chlorophenyl)-5-(thiophen-3-yl)-1H-pyrazole have also been studied extensively. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity and high selectivity towards target enzymes make it a safe and effective option for long-term use.

In the context of drug discovery and development, 1-(2-Chlorophenyl)-5-(thiophen-3-yl)-1H-pyrazole serves as an excellent starting point for structure-activity relationship (SAR) studies. By modifying the substituents on the pyrazole ring or introducing additional functional groups, researchers can optimize the compound's biological activity and pharmacological properties. This approach has led to the identification of several analogs with enhanced potency and selectivity, further expanding the therapeutic potential of this class of compounds.

Beyond its direct applications in medicine, 1-(2-Chlorophenyl)-5-(thiophen-3-yl)-1H-pyrazole has also found use in other areas of chemical research. For example, it can serve as a building block for the synthesis of more complex molecules with diverse functionalities. The versatility of this compound makes it a valuable tool for chemists working on the development of new materials and catalysts.

In conclusion, 1-(2-Chlorophenyl)-5-(thiophen-3-yl)-1H-pyrazole (CAS No. 1269291-47-5) is a multifaceted compound with significant potential in both pharmaceutical and chemical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in modern science.